Cas no 4282-29-5 (Thiophene-3,4-dicarboxylic acid)

Thiophene-3,4-dicarboxylic acid structure
4282-29-5 structure
Product Name:Thiophene-3,4-dicarboxylic acid
CAS No:4282-29-5
Molecular Formula:C6H4O4S
Molecular Weight:172.1586
MDL:MFCD00067079
CID:330575
PubChem ID:255853

Thiophene-3,4-dicarboxylic acid Properties

Names and Identifiers

    • Thiophene-3,4-dicarboxylic acid
    • 3,4-Thiophenedicarboxylic Acid
    • 3,4-Dicarboxythiophene
    • 3,4-Thiophenedicarboxylicacid
    • NSC672208
    • t5sj cvq dvq[wln]
    • PubChem19548
    • KSC236Q7J
    • Thiophene-3,4dicarboxylic acid
    • ZWWLLYJRPKYTDF-UHFFFAOYSA-N
    • WT634
    • EBD16236
    • BCP03909
    • NSC81793
    • BBL101552
    • ABP001120
    • STL555348
    • SBB066378
    • A
    • AB02724
    • MFCD00067079
    • DTXSID30292335
    • AC-2780
    • AKOS000282577
    • T2280
    • CCG-40467
    • J7P9TPY3Y5
    • 4282-29-5
    • J-524962
    • CS-W002309
    • SY002890
    • NSC-81793
    • Thiophene-3 pound not4-dicarboxylic acid
    • 3,4-Thiophenedicarboxylic acid, AldrichCPR
    • DS-13381
    • InChI=1/C6H4O4S/c7-5(8)3-1-11-2-4(3)6(9)10/h1-2H,(H,7,8)(H,9,10
    • A22264
    • EN300-98508
    • NSC-672208
    • UNII-J7P9TPY3Y5
    • FT-0635203
    • AM9914
    • NSC 81793
    • SCHEMBL68448
    • THIOPHENE-3,4-DICARBOXYLICACID
    • MDL: MFCD00067079
    • InChIKey: ZWWLLYJRPKYTDF-UHFFFAOYSA-N
    • Inchi: 1S/C6H4O4S/c7-5(8)3-1-11-2-4(3)6(9)10/h1-2H,(H,7,8)(H,9,10)
    • SMILES: S1C([H])=C(C(=O)O[H])C(C(=O)O[H])=C1[H]

Computed Properties

  • Exact Mass: 171.98303g/mol
  • Surface Charge: 0
  • XLogP3: 0.7
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 171.98303g/mol
  • Monoisotopic Mass: 171.98303g/mol
  • Topological Polar Surface Area: 103Ų
  • Heavy Atom Count: 11
  • Complexity: 171
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • LogP: 1.14450
  • PSA: 102.84000
  • Refractive Index: 1.5500 (estimate)
  • Boiling Point: 405.9°C at 760 mmHg
  • Melting Point: 230.0 to 234.0 deg-C
  • Flash Point: 199.3℃
  • Color/Form: Solid
  • Solubility: Not determined
  • Sensitiveness: Sensitive to air
  • λmax: 240(H2O)(lit.)
  • Density: 1.473 (estimate)

Thiophene-3,4-dicarboxylic acid Security Information

Thiophene-3,4-dicarboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Thiophene-3,4-dicarboxylic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003V9B-250mg
Thiophene-3,4-dicarboxylic acid
4282-29-5 98%
250mg
$4.00 2025-02-20
A2B Chem LLC
AB79679-250mg
Thiophene-3,4-dicarboxylic acid
4282-29-5 98%
250mg
$4.00 2024-04-20
Aaron
AR003VHN-250mg
Thiophene-3,4-dicarboxylic acid
4282-29-5 98%
250mg
$3.00 2025-01-22
abcr
AB245034-1 g
Thiophene-3,4-dicarboxylic acid, 97%; .
4282-29-5 97%
1g
€80.40 2023-04-27
Ambeed
A175960-250mg
Thiophene-3,4-dicarboxylic acid
4282-29-5 98%
250mg
$5.0 2025-02-26
Apollo Scientific
OR2907-5g
Thiophene-3,4-dicarboxylic acid
4282-29-5 95%
5g
£52.00 2023-08-31
Enamine
EN300-98508-0.05g
thiophene-3,4-dicarboxylic acid
4282-29-5 95%
0.05g
$19.0 2024-05-21
Frontier Specialty Chemicals
T1828-1 g
Thiophene-3,4-dicarboxylic acid
4282-29-5
1g
$ 13.00 2022-11-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162830-1G
Thiophene-3,4-dicarboxylic acid
4282-29-5 >97.0%
1g
¥49.90 2023-08-31
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD3298-250mg
Thiophene-3,4-dicarboxylic acid
4282-29-5 98%
250mg
¥23.0 2024-04-18

Thiophene-3,4-dicarboxylic acid Synthesis

Thiophene-3,4-dicarboxylic acid Suppliers

HU BEI SHI SHUN Biotechnology Co., Ltd.
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(CAS:4282-29-5)
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Shanghai sogene biotech Co., Ltd.
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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Shanghai Acmec Biochemical Co.,Ltd
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Shanghai Aladdin Biochemical Technology Co., Ltd
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(CAS:4282-29-5)
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